Cas no 110-63-4 (1,4-Butanediol)

• Product Name: 1,4-Butanediol
• CAS No: 110-63-4
• MF: C₄H₁₀O₂
• MW: 90.1210
• MDL: MFCD00002968
• CID: 35628
• PubChem ID: 24854421
• Update Time: 2025-07-30

1,4-Butanediol Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol
• 1,4-Butylene glycol~Tetramethylene glycol
• tetramethylene glycol
• 1,4-Butylene glycol
• 1,4-Butanediol (BDO)
• BDO
• BDO(1,4 Butanediol)
• 1,4-Butylene
• 1,4-BD
• 1,4-Butandiol
• 1,4-Butanediol,CP
• 1,4-Dihydroxybutane
• 4-hydroxybutanol
• agrisynthb1d
• Butane-1,4-diol
• Butanediol
• Dabco BDO
• Diol 14B
• sucolb
• 4-Butanediol
• diol14b
• Sucol B
• 1,4-Tetramethylene glycol
• Tetramethylene 1,4-diol
• Agrisynth B1D
• HO(CH2)4OH
• 1,4-Dihdyroxybutane
• HOCH2CH2CH2CH2OH
• 7XOO2LE6G3
• WERYXYBDKMZEQL-UHFFFAOYSA-N
• DSSTox_CID_4666
• DSSTox_RID_77492
• DSSTox_GSID_24666
• BU1
• 1,4-Butanediol, homopolymer
• 4-hydroxybu
• 1,4butanediol
• 1，4-Butanediol,AR
• 1, 4-Butanediol
• Butan-1.4-diol
• WLN: Q4Q
• CS-W016669
• UNII-7XOO2LE6G3
• Polytetramethylene Ether Glycol Polyol 220
• 110-63-4
• 1,4-Butanediol, Vetec(TM) reagent grade, 98%
• BP-21418
• SMR000677930
• MLS001061198
• 1,4- butandiol
• 732189-03-6
• CAS-110-63-4
• DTXSID2024666
• F71206
• J-512798
• AI3-07553
• NCGC00259794-01
• J-503971
• NSC-406696
• NCGC00257119-01
• 1,4-Butanediol, for synthesis, 98%
• AKOS000118735
• NSC406696
• butane-1-4-diol
• EC 203-786-5
• DTXCID804666
• Tox21_202245
• 1,4-Butanediol, 99%
• Q161521
• CHEMBL171623
• DB01955
• butane 1,4-diol
• 1,4 butylene glycol
• 1,4-butane diol
• 4-01-00-02515 (Beilstein Handbook Reference)
• 1,4-Butanediol, ReagentPlus(R), >=99%
• NCGC00090733-01
• InChI=1/C4H10O2/c5-3-1-2-4-6/h5-6H,1-4H
• 1,4-BUTANEDIOL [HSDB]
• 1,4-Butanediol, ReagentPlus(R), 99%
• HMS3039N12
• F0001-0222
• 1,4-BUTANDIOLE
• NS00006936
• EINECS 203-786-5
• BRN 1633445
• NSC 406696
• HSDB 1112
• STL283940
• butane diol-1,4
• 1,4-butane-diol
• CCRIS 5984
• 1,4-BUTANEDIOL [MI]
• MFCD00002968
• Dabco DBO
• 1.4-butanediol
• Tox21_303040
• Dihydroxybutane
• 1.4 - butanediol
• NCGC00090733-02
• CHEBI:41189
• B0680

• MDL： MFCD00002968
• Inchi： 1S/C4H10O2/c5-3-1-2-4-6/h5-6H,1-4H2
• InChI Key： WERYXYBDKMZEQL-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O[H]
• BRN： 1633445

Computed Properties

• Exact Mass: 90.06810
• Monoisotopic Mass: 90.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 17.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 1.017 g/mL at 25 °C(lit.)
• Melting Point: 16 °C (lit.)
• Boiling Point: 230 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.445(lit.)
• PH: 7-8 (500g/l, H2O, 20℃)
• Solubility: It is slightly soluble in ether, miscible with water, soluble in ethanol, etc.
• Water Partition Coefficient: Miscible
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, mineral acids, acid chlorides, acid anhydrides.
• PSA: 40.46000
• LogP: -0.24880
• Solubility: Not available
• Sensitiveness: Hygroscopic
• FEMA: 3098

1,4-Butanediol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H336
• Warning Statement： P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-67
• Safety Instruction： S36
• RTECS：EK0525000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：1.95-18.3%(V)
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R22
• Packing Group：I; II; III
• Hazard Level：6.1
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,4-Butanediol

1,4-Butanediol (CAS No. 110-63-4): A Versatile Chemical Compound with Wide Applications

1,4-Butanediol (BDO), with the CAS number 110-63-4, is a vital industrial chemical that has gained significant attention due to its diverse applications and unique properties. This colorless, viscous liquid belongs to the family of diols and is widely used in the production of polymers, solvents, and specialty chemicals. The growing demand for sustainable materials and bio-based chemicals has further increased interest in 1,4-Butanediol as a key building block in green chemistry.

The chemical formula of 1,4-Butanediol is C₄H₁₀O₂, and it is also known by other names such as tetramethylene glycol or butane-1,4-diol. Its molecular structure, featuring two hydroxyl groups at opposite ends of a four-carbon chain, makes it particularly valuable for polymerization reactions. Many researchers and industry professionals search for information about BDO production methods, 1,4-Butanediol price trends, and BDO market analysis, reflecting its commercial importance.

One of the most significant applications of 1,4-Butanediol is in the production of polybutylene terephthalate (PBT), a high-performance engineering plastic. PBT is widely used in automotive components, electrical connectors, and household appliances due to its excellent mechanical and thermal properties. The increasing demand for lightweight materials in the electric vehicle industry has created new opportunities for BDO-derived polymers.

Another major use of 1,4-Butanediol is as a precursor for tetrahydrofuran (THF), which is further processed into polytetramethylene ether glycol (PTMEG). PTMEG serves as a key raw material for producing spandex fibers used in athletic wear and stretchable fabrics. With the global athleisure market growing rapidly, the demand for high-quality spandex has driven interest in BDO production capacity and supply chain dynamics.

The chemical industry has been exploring more sustainable production methods for 1,4-Butanediol. Recent advancements in bio-based BDO production using renewable feedstocks have attracted significant attention. Companies are investigating fermentation processes that convert sugars into bio-1,4-Butanediol, offering a more environmentally friendly alternative to traditional petrochemical routes. This aligns with the growing consumer demand for eco-friendly chemicals and circular economy solutions.

In the pharmaceutical sector, 1,4-Butanediol serves as an intermediate in the synthesis of various active pharmaceutical ingredients. Its derivatives find applications in medications for treating conditions like Parkinson's disease and certain types of cancer. Researchers frequently search for information about BDO purity standards and pharmaceutical-grade 1,4-Butanediol specifications to ensure compliance with strict regulatory requirements.

The global market for 1,4-Butanediol has shown steady growth, with Asia-Pacific being the largest consumer due to its thriving manufacturing sector. Industry analysts often track BDO market trends, price fluctuations, and capacity expansions to understand the competitive landscape. The development of new applications, particularly in biodegradable plastics and green solvents, continues to create opportunities for market expansion.

From a technical perspective, 1,4-Butanediol exhibits several interesting physical and chemical properties. It has a boiling point of 230°C, a melting point of 20°C, and is completely miscible with water and many organic solvents. These characteristics make it valuable for formulating specialty coatings, adhesives, and ink systems. Formulators often search for information about BDO solubility parameters and compatibility with other chemicals when developing new products.

Safety considerations are important when handling 1,4-Butanediol. While it is generally considered to have low acute toxicity, proper storage conditions and handling procedures should be followed. Material safety data sheets (MSDS) provide detailed information about BDO handling precautions, storage requirements, and first aid measures, which are frequently accessed by laboratory personnel and industrial workers.

The future outlook for 1,4-Butanediol appears promising, with ongoing research into novel applications and production methods. The chemical industry's focus on sustainability and carbon footprint reduction is driving innovation in BDO technology. As new uses emerge in areas like energy storage and advanced materials, the importance of this versatile compound is likely to grow even further in the coming years.